2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[(3,4-dimethylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO/c1-9-4-5-12(6-10(9)2)7-13-11(3)8-14/h4-6,11,13-14H,7-8H2,1-3H3
• InChI Key: KAQUPQYPZMWEOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(C)CO)C

Description

2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol is a secondary amine-alcohol derivative characterized by a propan-1-ol backbone substituted with a 3,4-dimethylbenzylamino group. This compound is structurally notable for its aromatic 3,4-dimethylphenyl moiety, which imparts distinct lipophilic properties, and its hydroxyl group, which contributes to hydrogen-bonding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 3,4-dimethylbenzylamine with an appropriate propanol derivative. One common method is the reductive amination of 3,4-dimethylbenzaldehyde with 1-amino-2-propanol in the presence of a reducing agent such as sodium cyanoborohydride. The reaction is usually carried out in a solvent like methanol or ethanol under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The choice of solvents and reagents would be influenced by cost, availability, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used to convert the hydroxyl group into a leaving group for further substitution.

Major Products

Oxidation: Formation of 2-{[(3,4-Dimethylphenyl)methyl]amino}propanone.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to known bioactive compounds.

Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the amino and hydroxyl groups allows for hydrogen bonding and other interactions with biomolecules, influencing its pharmacological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several related derivatives, particularly those listed in USP monographs for drospirenone/ethinyl estradiol-related impurities. Below is a detailed comparison of key analogs, focusing on structural differences, physicochemical properties, and implications for analytical detection (Table 1).

Table 1: Structural and Functional Comparison of 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol and Analogous Compounds

Compound Name	Key Structural Features	Physicochemical Properties	Analytical Detection Notes (USP)
2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol	3,4-Dimethylphenyl group, propanol backbone	High lipophilicity (logP ~2.5–3.0 estimated)	Not explicitly listed in USP monographs
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophene ring, methylamino group	Moderate polarity (logP ~1.8–2.2)	Detected as impurity; controlled at ≤0.3%
e (S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine	Naphthalene, thiophene, methylamino	High molecular weight (MW ~325 g/mol)	Controlled via LC-MS; unspecified impurity ≤0.1%
d 1-(3-(Methylamino)-1-(thiophen-2-yl)propyl)naphthalen-2-ol	Naphthalen-2-ol, thiophene-propyl chain	Amphiphilic (logP ~2.5–3.5)	Requires gradient HPLC for separation

Key Observations:

Aromatic Substitution: The 3,4-dimethylphenyl group in the target compound enhances lipophilicity compared to thiophene-containing analogs (e.g., compound a). This may influence membrane permeability in biological systems.

Functional Group Impact: The hydroxyl group in 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol distinguishes it from methylamino-terminated analogs (e.g., a, e), enabling stronger hydrogen-bonding interactions.

However, its structural similarity to controlled impurities (e.g., a, d) implies that reversed-phase HPLC with UV detection (λ = 210–280 nm) would be suitable for identification .

Research Findings and Limitations

• Synthesis Pathways : While specific data on the target compound are scarce, its analogs (e.g., a , e ) are synthesized via reductive amination or nucleophilic substitution, suggesting similar routes may apply.
• Toxicity and Safety: No direct toxicological data exist for 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol.
• Regulatory Status : Unlike naphthalene derivatives (e.g., f 1-fluoronaphthalene), the compound lacks established pharmacopeial standards, necessitating case-specific validation for industrial use.

Biological Activity

2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol is a chiral compound with significant potential in medicinal chemistry and pharmacology. Its unique structure, featuring a dimethylphenyl group and a propanol backbone, suggests various biological activities. This article provides an in-depth analysis of its biological activity, including antimicrobial, anti-inflammatory, and potential therapeutic effects.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

$$\text{C}_{14}\text{H}_{21}\text{N}\text{O}$$

This compound is characterized by:

• A chiral center that contributes to its optical activity.
• A phenyl ring substituted with two methyl groups, enhancing its lipophilicity and potential interactions with biological targets.

The biological activity of 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The compound may act as an inhibitor or modulator of specific metabolic pathways, affecting cellular processes such as inflammation and microbial resistance.

Antimicrobial Activity

Research indicates that 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol exhibits notable antimicrobial properties. In vitro studies have shown its effectiveness against various Gram-positive and Gram-negative bacteria. For instance:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Enterococcus faecium	32 µg/mL

These results suggest that the compound has the potential to combat multidrug-resistant pathogens, making it a candidate for further development in antimicrobial therapies .

Anti-inflammatory Activity

In addition to its antimicrobial effects, the compound has been studied for its anti-inflammatory properties. It may inhibit the production of pro-inflammatory cytokines and modulate immune responses. In vitro assays demonstrated a reduction in cytokine levels in treated cell cultures, indicating its potential as an anti-inflammatory agent.

Case Studies

Several case studies have explored the biological effects of 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol:

• Study on Antimicrobial Efficacy :
  • Researchers evaluated the compound's effectiveness against resistant strains of bacteria. The study concluded that it exhibited comparable activity to established antibiotics like vancomycin and daptomycin .
• Inflammation Model :
  • In animal models of inflammation, administration of the compound led to a significant reduction in swelling and pain indicators compared to control groups. This suggests a promising therapeutic avenue for inflammatory diseases.

Comparison with Similar Compounds

To understand the unique properties of 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol, it is essential to compare it with structurally similar compounds:

Compound	Structural Features	Biological Activity
(2S)-2-(3,4-Dimethylphenyl)propan-1-ol	Chiral center; similar phenyl substitution	Antimicrobial; anti-inflammatory
(1R,2S)-1-(3,4-dimethylphenyl)-2-(methylamino)propan-1-ol	Methylamino group; different stereochemistry	Potentially lower activity due to structural differences

The presence of both dimethyl groups and the specific chiral configuration in 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol enhances its biological activity compared to its analogs .

Q & A

Q. What are the standard synthetic routes for 2-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol?

• Methodological Answer : A common approach involves reductive amination between 3,4-dimethylbenzylamine and 2-oxo-propan-1-ol. Alternatively, the nitro group in intermediates like 3-(3,4-dimethylbenzylamino)-2-nitropropan-1-ol can be reduced using sodium borohydride or catalytic hydrogenation (Pd/C, H₂) to yield the target compound . Solvent selection (e.g., ethanol or THF) and temperature control (0–25°C) are critical to minimize side reactions.

Q. What safety protocols are recommended for handling this compound in the lab?

• Methodological Answer : Use fume hoods to avoid inhalation exposure, as respiratory irritation is a risk. Wear nitrile gloves and safety goggles to prevent skin/eye contact. In case of exposure, immediately rinse with water for 15 minutes and seek medical attention if symptoms persist. Store in a cool, dry place away from oxidizers .

Q. How can spectroscopic techniques (NMR, IR, MS) characterize this compound?

• Methodological Answer :

• ¹H NMR : Identify the hydroxyl proton (δ 1.5–2.0 ppm, broad), methyl groups on the aromatic ring (δ 2.2–2.4 ppm), and benzylic CH₂ (δ 3.5–4.0 ppm).
• IR : Look for O-H stretching (3200–3600 cm⁻¹) and N-H bending (1550–1650 cm⁻¹).
• MS : The molecular ion peak (m/z ≈ 223) and fragmentation patterns (e.g., loss of –CH₂NH– group) confirm the structure. Compare retention times with reference standards using HPLC (C18 column, acetonitrile/water mobile phase) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve enantiomeric purity?

• Methodological Answer : Use chiral catalysts (e.g., Ru-BINAP complexes) during hydrogenation to enhance stereoselectivity. Solvent polarity adjustments (e.g., switching from THF to methanol) and low-temperature reactions (–20°C) can reduce racemization. Monitor enantiomeric excess (ee) via chiral HPLC with a cellulose-based column .

Q. What strategies resolve contradictions in reported biological activity data?

• Methodological Answer : Conduct dose-response studies across multiple cell lines (e.g., HEK293, HepG2) to identify concentration-dependent effects. Validate receptor-binding assays using competitive inhibitors (e.g., propranolol for β-adrenergic receptors) to confirm specificity. Cross-reference with computational docking simulations to assess binding affinity variations .

Q. How are synthesis-related impurities identified and quantified?

• Methodological Answer : Major impurities include unreacted 3,4-dimethylbenzylamine and oxidation byproducts (e.g., nitro derivatives). Use LC-MS/MS with a polar embedded column (e.g., ACE C18-AR) for separation. Quantify impurities against USP/EP reference standards, applying a response factor correction (e.g., 1.75 for hydroxylated byproducts) .

Q. How to design in vitro studies to evaluate pharmacological potential?

• Methodological Answer :

• Receptor assays : Use CHO cells transfected with human GPCRs (e.g., α₁-adrenergic receptors) to measure cAMP inhibition.
• Cytotoxicity : Screen in primary hepatocytes using MTT assays (IC₅₀ determination).
• Metabolic stability : Incubate with liver microsomes (human/rat) and monitor degradation via LC-UV .